Cas no 339008-32-1 (2-(6-Chloro-3-Pyridazinyl)-2-(4-Methylphenyl)Acetonitrile)

2-(6-Chloro-3-Pyridazinyl)-2-(4-Methylphenyl)Acetonitrile structure
339008-32-1 structure
Product Name:2-(6-Chloro-3-Pyridazinyl)-2-(4-Methylphenyl)Acetonitrile
CAS No:339008-32-1
MF:C13H10ClN3
MW:243.691601276398
MDL:MFCD00214777
CID:92758
PubChem ID:329815934
Update Time:2025-09-27

2-(6-Chloro-3-Pyridazinyl)-2-(4-Methylphenyl)Acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(6-Chloropyridazin-3-yl)-2-(p-tolyl)acetonitrile
    • 2-(6-Chloro-3-pyridazinyl)-2-(4-methylphenyl)-acetonitrile
    • 6-CHLORO-ALPHA-(4-METHYLPHENYL)-3-PYRIDAZINEACETONITRILE
    • 2-(6-chloro-3-pyridazinyl)-2-(4-methylphenyl)acetonitrile
    • 2-(6-chloropyridazin-3-yl)-2-(4-methylphenyl)ethanenitrile
    • AC1MC9H1
    • AC1Q2JWL
    • ACMC-20aoog
    • Bionet2_000344
    • DTXSID00377365
    • 7E-003
    • (1S,2S,5R)-Neomenthylbromide
    • SMR000333792
    • AKOS002666653
    • HMS1364P14
    • A875155
    • (6-Chloropyridazin-3-yl)(4-methylphenyl)acetonitrile
    • 2-(6-chloropyridazin-3-yl)-2-(4-methylphenyl)acetonitrile
    • J-506164
    • CHEMBL1482311
    • 2-(6-Chloropyridazin-3-yl)-2-p-tolylacetonitrile
    • MLS000692117
    • CS-0358786
    • 2-(6-Chloropyridazin-3-yl)-2-p-tolylacetonitrile, AldrichCPR
    • AKOS016042435
    • MFCD00214777
    • FT-0680159
    • 339008-32-1
    • HMS2645A05
    • 6-Chloro- alpha -(4-methylphenyl)-3-pyridazineacetonitrile
    • 2-(6-Chloro-3-Pyridazinyl)-2-(4-Methylphenyl)Acetonitrile
    • MDL： MFCD00214777
    • Inchi： 1S/C13H10ClN3/c1-9-2-4-10(5-3-9)11(8-15)12-6-7-13(14)17-16-12/h2-7,11H,1H3
    • InChI Key： BSXPVUKZVCIWHG-UHFFFAOYSA-N
    • SMILES： ClC1=CC=C(C(C#N)C2C=CC(C)=CC=2)N=N1

Computed Properties

  • Exact Mass: 243.0563250g/mol
  • Monoisotopic Mass: 243.0563250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 49.6Ų

Experimental Properties

  • Color/Form: solid
  • Density: 1.255
  • Melting Point: 133-135°
  • Boiling Point: 435.8°C at 760 mmHg
  • Flash Point: 217.4°C
  • Refractive Index: 1.595
  • PSA: 49.57000
  • LogP: 3.09388
  • Solubility: Not determined

2-(6-Chloro-3-Pyridazinyl)-2-(4-Methylphenyl)Acetonitrile Security Information

  • Hazardous Material transportation number：UN3439
  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： T
  • Packing Group：III
  • Hazard Level：6.1
  • HazardClass：6.1
  • PackingGroup：III

2-(6-Chloro-3-Pyridazinyl)-2-(4-Methylphenyl)Acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM275281-5g
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Matrix Scientific
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Matrix Scientific
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 339008-32-1 >95%
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Matrix Scientific
043654-5g
2-(6-Chloro-3-pyridazinyl)-2-(4-methylphenyl)-acetonitrile, >95%
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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abcr
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